![molecular formula C20H19NO6S B11570750 3-[(1,1-Dioxidotetrahydrothiophen-3-yl)carbamoyl]-2-methylnaphtho[1,2-b]furan-5-yl acetate](/img/structure/B11570750.png)
3-[(1,1-Dioxidotetrahydrothiophen-3-yl)carbamoyl]-2-methylnaphtho[1,2-b]furan-5-yl acetate
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3-[(11-DIOXO-1LAMBDA6-THIOLAN-3-YL)CARBAMOYL]-2-METHYLNAPHTHO[12-B]FURAN-5-YL ACETATE is a complex organic compound with a unique structure that includes a thiolane ring, a naphthofuran moiety, and an acetate group
Properties
Molecular Formula |
C20H19NO6S |
|---|---|
Molecular Weight |
401.4 g/mol |
IUPAC Name |
[3-[(1,1-dioxothiolan-3-yl)carbamoyl]-2-methylbenzo[g][1]benzofuran-5-yl] acetate |
InChI |
InChI=1S/C20H19NO6S/c1-11-18(20(23)21-13-7-8-28(24,25)10-13)16-9-17(27-12(2)22)14-5-3-4-6-15(14)19(16)26-11/h3-6,9,13H,7-8,10H2,1-2H3,(H,21,23) |
InChI Key |
UROMUWQBAOMMAI-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C2=C(O1)C3=CC=CC=C3C(=C2)OC(=O)C)C(=O)NC4CCS(=O)(=O)C4 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-[(11-DIOXO-1LAMBDA6-THIOLAN-3-YL)CARBAMOYL]-2-METHYLNAPHTHO[12-B]FURAN-5-YL ACETATE typically involves multiple steps, starting from readily available precursors. The key steps include the formation of the thiolane ring, the introduction of the naphthofuran moiety, and the final acetylation step. Each step requires specific reaction conditions, such as temperature control, pH adjustment, and the use of catalysts to ensure high yield and purity.
Industrial Production Methods
In an industrial setting, the production of this compound may involve large-scale reactors and continuous flow processes to optimize efficiency and scalability. The use of automated systems and advanced analytical techniques ensures consistent quality and minimizes the risk of impurities.
Chemical Reactions Analysis
Types of Reactions
3-[(11-DIOXO-1LAMBDA6-THIOLAN-3-YL)CARBAMOYL]-2-METHYLNAPHTHO[12-B]FURAN-5-YL ACETATE can undergo various chemical reactions, including:
Oxidation: The thiolane ring can be oxidized to form sulfoxides or sulfones.
Reduction: The compound can be reduced to modify the functional groups, such as converting the acetate group to an alcohol.
Substitution: The acetate group can be substituted with other functional groups through nucleophilic substitution reactions.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and nucleophiles like amines or alcohols. Reaction conditions such as temperature, solvent choice, and reaction time are critical to achieving the desired products.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the thiolane ring may yield sulfoxides or sulfones, while reduction of the acetate group may produce alcohols.
Scientific Research Applications
3-[(11-DIOXO-1LAMBDA6-THIOLAN-3-YL)CARBAMOYL]-2-METHYLNAPHTHO[12-B]FURAN-5-YL ACETATE has several scientific research applications:
Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.
Biology: The compound’s unique structure allows it to interact with biological molecules, making it useful in studying enzyme mechanisms and protein-ligand interactions.
Industry: Used in the development of new materials and as a precursor for the synthesis of specialty chemicals.
Mechanism of Action
The mechanism of action of 3-[(11-DIOXO-1LAMBDA6-THIOLAN-3-YL)CARBAMOYL]-2-METHYLNAPHTHO[12-B]FURAN-5-YL ACETATE involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets and modulate their activity, leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.
Comparison with Similar Compounds
Similar Compounds
- 1-(1,1-Dioxo-1lambda6-thiolan-3-yl)-1H-pyrazole-4-carbaldehyde
- 1-(1,1-Dioxo-1lambda6-thiolan-3-yl)-3-(propan-2-yl)-1H-pyrazole-4-carboxylic acid
Uniqueness
Compared to similar compounds, 3-[(11-DIOXO-1LAMBDA6-THIOLAN-3-YL)CARBAMOYL]-2-METHYLNAPHTHO[12-B]FURAN-5-YL ACETATE stands out due to its unique combination of functional groups and structural features. This uniqueness allows it to participate in a wider range of chemical reactions and interact with different biological targets, making it a versatile compound for various applications.
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
